Cas no 2401-40-3 (2-Pyrrolidinone, 1-bromo-)

• Product Name: 2-Pyrrolidinone, 1-bromo-
• CAS No: 2401-40-3
• MF: C₄H₆BrNO
• MW: 164.0005402565
• CID: 1416167
• PubChem ID: 15647960
• Update Time: 2025-04-20

2-Pyrrolidinone, 1-bromo- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 1-bromo-
• 1-bromopyrrolidin-2-one
• 2401-40-3
• DTXSID70576287
• N-Bromo-2-pyrrolidinone
• SCHEMBL6515079
• Brompyrrolidon

• Inchi： 1S/C4H6BrNO/c5-6-3-1-2-4(6)7/h1-3H2
• InChI Key： MOKFZNVHEFIFDB-UHFFFAOYSA-N
• SMILES： BrN1C(CCC1)=O

Computed Properties

• Exact Mass: 162.96328
• Monoisotopic Mass: 162.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 93.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones